Cas no 771-78-8 (3-chloro-6-methyl-4-nitropyridazin-1-ium-1-olate)

• Product Name: 3-chloro-6-methyl-4-nitropyridazin-1-ium-1-olate
• CAS No: 771-78-8
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• MDL: MFCD01646111
• CID: 5232502
• Update Time: 2026-03-07

3-chloro-6-methyl-4-nitropyridazin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methyl-4-nitropyridazine 1-oxide
• 3-chloro-6-methyl-4-nitropyridazin-1-ium-1-olate

• MDL： MFCD01646111
• Inchi： 1S/C5H4ClN3O3/c1-3-2-4(9(11)12)5(6)7-8(3)10/h2H,1H3
• InChI Key： LRDSHXSUTUKSKQ-UHFFFAOYSA-N
• SMILES： C1(Cl)N=[N+]([O-])C(C)=CC=1[N+]([O-])=O

Additional information on 3-chloro-6-methyl-4-nitropyridazin-1-ium-1-olate

3-Chloro-6-Methyl-4-Nitropyridazin-1-Ium-1-Olate (CAS No 771-78-8)

The compound 3-chloro-6-methyl-4-nitropyridazin-1-iium-1-oate (CAS No 771-78-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The CAS registry number, 771-78-8, uniquely identifies this compound in scientific literature and regulatory databases, ensuring precise referencing and compliance with international standards.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-chloro-6-methyl-4-nitropyridazin-1-iium-1-oate through a combination of nucleophilic aromatic substitution and nitration reactions. Researchers have focused on optimizing reaction conditions to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. These efforts have not only improved the scalability of the synthesis but also reduced environmental impact, aligning with global sustainability goals.

The molecular structure of 3-chloro-6-methylpyridazine is characterized by a pyridazine ring system with substituents at positions 3, 4, and 6. The presence of a nitro group at position 4 imparts strong electron-withdrawing effects, significantly influencing the compound's electronic properties. This makes it an attractive candidate for applications in optoelectronics, where tailored electronic characteristics are crucial for device performance.

One of the most promising areas of research involving 3-chloro6-methyl4-nitropyridazin1iium1olate is its application in organic light-emitting diodes (OLEDs). Studies have demonstrated that this compound can serve as an efficient hole transport material due to its high charge carrier mobility and thermal stability. Recent breakthroughs in OLED technology have leveraged these properties to develop devices with enhanced luminous efficiency and longer operational lifetimes.

In addition to its electronic applications, 3-chloro6-methylpyridazine derivatives are being explored for their potential in drug discovery. The compound's ability to interact with biological systems through specific molecular recognition mechanisms has opened new avenues for therapeutic development. Researchers are investigating its role as a scaffold for designing bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders.

The integration of computational chemistry tools has further accelerated research on CAS No 771788 compounds. Advanced molecular modeling techniques allow scientists to predict the compound's behavior under different conditions, facilitating rational design strategies for optimizing its properties. This interdisciplinary approach combines experimental and computational methods to deepen our understanding of the compound's behavior at the molecular level.

Looking ahead, the continued exploration of 3-chloro6-methyl4-nitropyridazin1iium1olate is expected to yield innovative solutions across multiple domains. Its unique combination of chemical stability, electronic functionality, and biological compatibility positions it as a key player in advancing next-generation materials and therapies.